Kaempulchraol P
Overview
Description
Kaempulchraol P is a natural anti-inflammatory agent, inhibiting the NF-κB-mediated transactivation of a luciferase reporter gene, IL-6 production, and COX-2 expression.
Scientific Research Applications
Antiproliferative Activity
Kaempulchraol P, a compound found in Kaempferia pulchra, has shown antiproliferative activity. Specifically, kaempulchraol F, a related diterpenoid, exhibited weak activity against the human pancreatic PSN-1 cell line, indicating potential applications in cancer research (Win et al., 2015). Additionally, kaempulchraol L demonstrated weak antiproliferative activity against PANC-1 and PSN-1 cells (Win et al., 2015).
Anti-inflammatory and Immunomodulatory Properties
Kaempulchraols B–D from Kaempferia pulchra rhizomes were found to be potent NF-κB inhibitors and effective NO inhibitory agents, suggesting potential anti-inflammatory applications (Win et al., 2020).
Potential Anti-HIV Activity
Isopimarane diterpenoids from Kaempferia pulchra, including kaempulchraols B, D, G, Q, T, U, and W, have shown potent anti-Vpr activity, suggesting potential applications in HIV research (Win et al., 2016).
Fungal Transformation and Anticancer Activity
A study on fungal transformation of kaempulchraol E showed the development of novel natural products with enhanced biological activities, particularly against cancer cell lines (Elshamy et al., 2020).
Antioxidant Properties
Research on kaempferol, a related compound, suggests potential antioxidant activities that could be relevant for kaempulchraol P as well (Tzeng et al., 2011).
Neuroprotective Effects
Kaempferol has also been studied for its neuroprotective effects, which may indicate similar potentials for kaempulchraol P (Wang et al., 2020).
properties
Product Name |
Kaempulchraol P |
|---|---|
Molecular Formula |
C20H32O |
Molecular Weight |
288.475 |
IUPAC Name |
(2R,4aS,4bR,8aS,9R)-2-Ethenyl-2,4b,8,8-tetramethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-9-ol |
InChI |
InChI=1S/C20H32O/c1-6-19(4)11-8-15-14(13-19)12-16(21)17-18(2,3)9-7-10-20(15,17)5/h6,13,15-17,21H,1,7-12H2,2-5H3/t15-,16+,17-,19-,20+/m0/s1 |
InChI Key |
ISJKCFIDNXQWFE-SQIBXOBRSA-N |
SMILES |
O[C@H]1[C@@]2([H])C(C)(C)CCC[C@]2(C)[C@@]3([H])CC[C@](C)(C=C)C=C3C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Kaempulchraol P |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2R,3aR,4R,6R,6aR)-4-(6-benzamidopurin-9-yl)-2-benzyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methyl phosphono hydrogen phosphate](/img/structure/B1192910.png)
![3-[7-[10-[[(2S)-2-(4-chlorophenyl)-3-[4-[(5R,7R)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]piperazin-1-yl]-3-oxopropyl]amino]decyl]-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione](/img/structure/B1192912.png)
![(4R,4aR,5aS,9Z,9aR,9bR)-4,4a,8-trihydroxy-9-[(2E,4E)-1-hydroxyhexa-2,4-dienylidene]-3,4,5a,7,9b-pentamethyl-9aH-dibenzofuran-1,6-dione](/img/structure/B1192922.png)
![4-Methyl-3-{[7-(pyridin-2-yl)quinolin-4-yl]amino}phenol](/img/structure/B1192929.png)
![3-[[4-[[2-(methoxycarbonylamino)-3H-benzimidazol-5-yl]oxy]phenyl]carbamoylamino]benzoic acid;hydrochloride](/img/structure/B1192930.png)
![3-((1H-pyrazolo[3,4-b]pyridin-5-yl)ethynyl)-4-methyl-N-(4-((4-methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide](/img/structure/B1192932.png)
